
Perfluorodecane in Single-Cell Analysis:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluorodecane

Cat. No.: B3430824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

perfluorodecane (PFD) as a carrier oil in droplet-based single-cell analysis and sequencing.

Perfluorodecane is a fluorinated hydrocarbon that offers exceptional properties for the

generation of stable, biocompatible, and gas-permeable microdroplets, making it a valuable

component in high-throughput single-cell workflows such as Drop-Seq, inDrops, and other

custom droplet microfluidic systems.

Introduction to Perfluorodecane in Droplet
Microfluidics
Droplet microfluidics has revolutionized single-cell analysis by enabling the partitioning of

individual cells into picoliter-volume aqueous droplets suspended in an immiscible oil phase.

This massive parallelization allows for the high-throughput analysis of thousands to millions of

single cells. The choice of the continuous oil phase is critical for the success of these

applications, as it directly impacts droplet stability, biocompatibility, and the integrity of the

encapsulated biological material.

Perfluorodecane, a perfluoroalkane, is an excellent candidate for the oil phase in single-cell

applications due to its chemical inertness, hydrophobicity, and high density. Its ability to

dissolve large amounts of gases, such as oxygen and carbon dioxide, is particularly

advantageous for maintaining cell viability and physiological function during encapsulation and
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downstream processing. When combined with appropriate surfactants, perfluorodecane
allows for the formation of highly stable water-in-oil emulsions that can withstand the thermal

cycling and handling required for single-cell sequencing library preparation.

Key Applications of Perfluorodecane in Single-Cell
Analysis
Perfluorodecane is primarily utilized as the continuous phase in various droplet-based single-

cell applications, including:

Single-Cell RNA Sequencing (scRNA-seq): In workflows like Drop-Seq and inDrops,

perfluorodecane is used to encapsulate single cells with barcoded beads for mRNA capture

and reverse transcription within individual droplets. The stability of the PFD-based droplets is

crucial for preventing cross-contamination and ensuring the unique barcoding of each cell's

transcriptome.

Single-Cell ATAC-Seq (scATAC-seq): For assessing chromatin accessibility at the single-cell

level, perfluorodecane can be used to co-encapsulate single nuclei with transposition

reagents in droplets. The gas permeability of PFD helps maintain the integrity of the nuclei

during the process.

Single-Cell Multi-Omics: Perfluorodecane is compatible with integrated workflows that

simultaneously profile multiple modalities from a single cell, such as transcriptome and cell

surface proteins (e.g., CITE-seq) or transcriptome and chromatin accessibility (e.g., SHARE-

seq), within droplets.

High-Throughput Screening: The biocompatibility of perfluorodecane makes it suitable for

encapsulating cells for drug screening, cytotoxicity assays, and other functional studies at

the single-cell level.

Quantitative Data and Physical Properties
The selection of an appropriate oil phase is critical for the success of droplet-based single-cell

experiments. The following tables provide a summary of the key physical and chemical

properties of perfluorodecane and compare it with another commonly used fluorinated oil,

HFE-7500.
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Table 1: Physical and Chemical Properties of Perfluorodecane

Property Value Source

Molecular Formula C₁₀F₂₂ --INVALID-LINK--

Molecular Weight 538.07 g/mol --INVALID-LINK--

Boiling Point 154 °C @ 760 mm Hg --INVALID-LINK--

Melting Point 36 °C --INVALID-LINK--

Density 1.78 g/mL @ 34 °C --INVALID-LINK--

logP (Octanol/Water) 6.896 (Calculated) --INVALID-LINK--

Water Solubility -7.50 log₁₀(mol/L) (Calculated) --INVALID-LINK--

Table 2: Gas Solubility in Perfluorocarbons (PFCs) Compared to Water

Gas
Solubility in
PFCs (%
volume)

Solubility in
Water (%
volume)

Fold Increase
(approx.)

Source

Oxygen (O₂) ** 40-50 2.2 20-40x [1]

Carbon Dioxide

(CO₂) **
200-300 ~90 2-3x [1]

Note: Specific solubility values for perfluorodecane may vary slightly, but the general trend of

high gas solubility is characteristic of all PFCs.

Experimental Protocols
While many published protocols for droplet-based single-cell sequencing refer to "fluorinated

oil" without specifying the exact composition, the following protocol is a generalized procedure

for a Drop-Seq-like workflow adapted for the use of perfluorodecane.
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Protocol 1: Single-Cell RNA Sequencing using a
Perfluorodecane-Based Droplet System
This protocol outlines the key steps for encapsulating single cells with barcoded beads in

perfluorodecane-based droplets for scRNA-seq.

Materials:

Perfluorodecane (PFD)

Fluorosurfactant (e.g., 2% w/w solution of a biocompatible surfactant like a PEG-PFPE block

copolymer in PFD)

Single-cell suspension in a suitable buffer (e.g., PBS with 0.01% BSA) at a concentration of

100 cells/µL.

Barcoded beads (e.g., ChemGenes Corp. Macosko-2011-10) suspended in lysis buffer at a

concentration of 120 beads/µL.

Droplet generation microfluidic device

Syringe pumps

Microscope for observing droplet generation.

Procedure:

Prepare the Oil-Surfactant Mixture:

Prepare a 2% (w/w) solution of the chosen fluorosurfactant in perfluorodecane. Ensure

the surfactant is fully dissolved. Degas the solution before use.

Set up the Microfluidic System:

Load the oil-surfactant mixture into a 10 mL syringe and connect it to the oil inlet of the

microfluidic device using appropriate tubing.
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Load the single-cell suspension and the barcoded bead suspension into separate 1 mL

syringes and connect them to their respective inlets on the device.

Mount the syringes on the syringe pumps.

Droplet Generation:

Set the flow rates for the syringe pumps. Typical flow rates for a Drop-Seq-like system are:

Oil phase (Perfluorodecane with surfactant): 15,000 µL/hr

Cell suspension: 4,000 µL/hr

Bead suspension: 4,000 µL/hr

Start the oil flow first to prime the microfluidic channels.

Once the oil is flowing steadily, start the cell and bead suspension flows.

Observe the droplet generation at the nozzle of the device under a microscope to ensure

the formation of monodisperse droplets. Adjust flow rates as necessary to achieve stable

droplet formation.

Droplet Collection:

Collect the generated emulsion in a 50 mL Falcon tube on ice.

Continue collection for the desired duration to process the desired number of cells. For

example, running the system for 15 minutes will process approximately 1 mL of the cell

and bead suspensions.

Downstream Processing:

Following droplet collection, proceed with the standard Drop-Seq protocol for breaking the

emulsion, reverse transcription, exonuclease I treatment, and library preparation.

Visualizations
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Experimental Workflow for Droplet-Based Single-Cell
RNA Sequencing
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Caption: Workflow for droplet-based single-cell RNA sequencing using perfluorodecane.
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Caption: Key components for generating stable droplets in single-cell analysis.

Conclusion
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Perfluorodecane is a highly suitable carrier oil for a wide range of droplet-based single-cell

applications. Its favorable physical and chemical properties, including high gas solubility and

chemical inertness, contribute to the generation of stable and biocompatible droplets, which are

essential for obtaining high-quality single-cell data. While many commercial systems and

published protocols do not specify the exact fluorinated oil used, the principles and protocols

outlined in this document provide a strong foundation for the successful implementation of

perfluorodecane in custom droplet microfluidic workflows for single-cell analysis and

sequencing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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